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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the optimal collection and handling of

canine samples for the accurate measurement of C-peptide. Adherence to these guidelines is

critical for minimizing pre-analytical variability and ensuring the integrity of experimental data.

Introduction to Canine C-Peptide
C-peptide, a 31-amino acid polypeptide, is co-secreted with insulin in equimolar amounts from

the pancreatic β-cells.[1][2] Unlike insulin, C-peptide does not undergo significant hepatic

extraction, making it a more reliable indicator of endogenous insulin secretion.[2] Accurate

measurement of canine C-peptide is crucial for various research applications, including the

study of diabetes mellitus, insulin resistance, and pancreatic β-cell function in dogs.[3][4]

Pre-analytical Considerations
Proper sample collection and handling are paramount for obtaining reliable C-peptide results.

Key factors that can influence C-peptide stability and measurement include the type of

collection tube, fasting status of the animal, processing time, and storage conditions.

Fasting
A fasted sample is recommended to minimize lipemia, which can interfere with assay

performance.[5][6] A 12-hour fast is a common recommendation for canine blood work.[7][8]

Water can be provided during the fasting period.[7][8]
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Blood Collection
Whole blood should be collected via venipuncture. The choice of collection tube is critical and

depends on whether serum or plasma is the desired sample type. Both serum and plasma can

be used for C-peptide analysis, though stability may differ.[9][10]

Serum: Collect blood in a plain red-top tube or a serum separator tube (SST).[11][12][13]

Plasma: Collect blood in a tube containing an anticoagulant. EDTA and heparin are

commonly used.[12] However, caution must be exercised with heparin, as an excess can

lead to falsely high C-peptide values. It is recommended to use no more than 10 IU of

heparin per mL of blood collected.[11]

Hemolysis
Hemolysis can negatively affect C-peptide measurements, leading to decreased

concentrations.[14][15][16] Therefore, it is crucial to employ proper collection techniques to

minimize red blood cell lysis. Samples with gross hemolysis should be avoided.[11][13]

Experimental Protocols
Serum Sample Preparation

Collection: Collect whole blood into a serum separator tube (SST) or a plain red-top tube.

Clotting: Allow the blood to clot at room temperature. This typically takes 30 minutes in an

SST[11][13] or can be extended to overnight at 4°C for plain tubes.[12]

Centrifugation: Centrifuge the tubes at approximately 1000 x g for 10-20 minutes.[11][12][13]

Aliquoting: Immediately after centrifugation, carefully transfer the serum into polypropylene

tubes.[11] Do not use glass tubes for sample storage.[11]

Storage: For immediate analysis, store the serum at 2-8°C. For long-term storage, samples

should be stored at ≤ -20°C or -80°C.[11][12] Avoid more than two freeze-thaw cycles.[11]
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Collection: Collect whole blood into a tube containing either EDTA or heparin as an

anticoagulant.[12]

Mixing: Gently invert the tube several times to ensure proper mixing of the blood with the

anticoagulant.

Centrifugation: Centrifuge the samples at 1000 x g for 15 minutes at 2-8°C within 30 minutes

of collection.[12]

Aliquoting: Carefully collect the plasma supernatant and transfer it to polypropylene tubes.

[11]

Storage: Assay the plasma immediately or store it in aliquots at ≤ -20°C or -80°C for future

use.[12] It is advisable to avoid repeated freeze-thaw cycles.[12]

Data Presentation
The following tables summarize the key quantitative parameters for sample collection and

handling.

Parameter Serum Plasma

Recommended Tube Type
Serum Separator Tube (SST)

or Plain Red-Top Tube
EDTA or Heparin Tube

Clotting/Incubation Time

30 minutes at room

temperature (SST)[11][13] or

overnight at 4°C (plain tube)

[12]

N/A

Centrifugation Speed 1000 x g[11][12][13] 1000 x g[12]

Centrifugation Duration 10-20 minutes[11][12][13] 15 minutes[12]

Centrifugation Temperature Room Temperature or 2-8°C 2-8°C[12]
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Storage Condition Short-Term Long-Term

Temperature 2-8°C ≤ -20°C or -80°C[11][12]

Maximum Duration Up to 7 days (for serum)[9][10]

Not definitively established, but

stable for at least 30 days at

-70°C[17]

Freeze-Thaw Cycles Avoid more than two cycles[11] Avoid more than two cycles[11]

Visualized Workflows
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Caption: Serum Sample Processing Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b612701?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Sample Processing Workflow
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Caption: Plasma Sample Processing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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